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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Formyl palbociclib-d8,
a deuterated metabolite of the cyclin-dependent kinase 4/6 (CDK4/6) inhibitor, palbociclib. This
document delves into its chemical identity, sourcing, and relevant experimental methodologies,
offering a valuable resource for researchers engaged in drug metabolism studies,
pharmacokinetic analyses, and the development of related therapeutic agents.

Chemical and Physical Data

N-Formyl palbociclib-d8 is the deuterated form of N-Formyl palbociclib, a known impurity and
metabolite of palbociclib. While a specific CAS number for the deuterated variant is not
consistently available, the non-deuterated form is identified by CAS number 2174002-16-3.[1]
Suppliers often reference the deuterated compound under the CAS number of its non-
deuterated counterpart or may not assign a specific one.

A summary of the key quantitative data for both N-Formyl palbociclib and its deuterated analog
is presented below for easy comparison.
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Property N-Formyl Palbociclib N-Formyl palbociclib-d8
CAS Number 2174002-16-3[1] Not consistently assigned
Molecular Formula C25H29N703 C25H21D8N703
Molecular Weight 475.54 g/mol 483.6 g/mol [2]

Sourcing and Availability

N-Formyl palbociclib-d8 is available from a range of specialized chemical suppliers that
provide stable isotope-labeled compounds for research and analytical purposes. When
sourcing this compound, it is crucial to obtain a certificate of analysis to confirm its identity,
purity, and isotopic enrichment.

Table of Potential Suppliers:

Supplier Website

Clearsynth --INVALID-LINK--
Simson Pharma --INVALID-LINK--
ARTIS STANDARDS --INVALID-LINK--
MedchemExpress --INVALID-LINK--
Transfochem --INVALID-LINK--

Experimental Protocols
Synthesis of N-Formyl Palbociclib

A method for the preparation of N-Formyl palbociclib has been detailed in patent
CN110997666A.[3] This process can be adapted for the synthesis of the deuterated analog by
utilizing a deuterated formylating agent.

Materials:

» Palbociclib free base or a salt of palbociclib
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» Reaction solvent

e Formylating agent (e.g., formic acid)

o Deuterated formylating agent for the d8 variant (e.g., deuterated formic acid)
Procedure:

» Add palbociclib free base or a salt of palbociclib to a reaction solvent with the formylating
agent.

e Heat the reaction mixture to a temperature between 30-150 °C (preferably 90-120 °C) and
allow the reaction to proceed.[3]

e Upon completion of the reaction, the target product, N-Formyl palbociclib, is separated.

 Purification can be achieved through conventional methods such as column chromatography
and recrystallization to obtain a high-purity sample.[3]

For the synthesis of N-Formyl palbociclib-d8, a similar protocol would be followed,
substituting the standard formylating agent with a deuterated equivalent.

Quantification by LC-MS/MS

Deuterated internal standards like N-Formyl palbociclib-d8 are invaluable for quantitative
analysis of palbociclib and its metabolites in biological matrices using liquid chromatography-
tandem mass spectrometry (LC-MS/MS).

General Workflow:

Click to download full resolution via product page
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A generalized workflow for the quantification of palbociclib metabolites using a deuterated
internal standard.

Key Parameters for LC-MS/MS Method (based on published methods for palbociclib):

e Sample Preparation: Protein precipitation of plasma samples is a common and effective
method.[4][5]

o Chromatography: Reversed-phase high-performance liquid chromatography (HPLC) is
typically used for separation.[4]

e Mass Spectrometry: Detection is carried out using tandem mass spectrometry (MS/MS) with
electrospray ionization (ESI) operating in positive ion mode.[4]

Signaling Pathway of Palbociclib

Palbociclib is a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).[6] Its primary
mechanism of action involves the inhibition of the retinoblastoma (Rb) protein phosphorylation,
which in turn prevents cell cycle progression from the G1 to the S phase. This ultimately leads
to a decrease in tumor cell proliferation.[6][7]
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The CDK4/6-Rb-E2F signaling pathway and the inhibitory action of palbociclib.
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This technical guide serves as a foundational resource for professionals working with N-Formyl
palbociclib-d8. The provided information on its chemical properties, suppliers, experimental
protocols, and the underlying signaling pathway of its parent compound will aid in the design
and execution of future research in drug development and metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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